Cas no 172223-58-4 (Cyclohexene, 1-(2-isocyanoethyl)-)

• Product Name: Cyclohexene, 1-(2-isocyanoethyl)-
• CAS No: 172223-58-4
• Molecular Formula: C₉H₁₃N
• Molecular Weight: 135.20622
• CID: 135478
• PubChem ID: 2734776

Cyclohexene, 1-(2-isocyanoethyl)- Properties

Names and Identifiers

• Cyclohexene, 1-(2-isocyanoethyl)-
• 1-(2-isocyanoethyl)cyclohexene
• 2-Cyclohexen-1-ylethyl isocyanide
• 1-(2-isocyanoethyl)cyclohexane
• Cyclohexene,1-(2-isocyanoethyl)
• 2-CYCLOHEXEN-1-YLETHYLISOCYANIDE
• 2-Cyclohexen-1-ylethyl isocyanide,96%
• A811387
• 172223-58-4
• J-010808
• EN300-6512474
• 1-(2-isocyanoethyl)cyclohex-1-ene
• AKOS006342685
• DTXSID70370500

• MDL： MFCD02664625
• InChIKey： KKAZBUBQJPTCKA-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H13N/c1-10-8-7-9-5-3-2-4-6-9/h5H,2-4,6-8H2
• SMILES： [C-]#[N+]CCC1=CCCCC1

Computed Properties

• Exact Mass: 135.10500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 135.105
• Heavy Atom Count: 10
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 4.4A^2

Experimental Properties

• LogP: 2.02690
• PSA: 0.00000
• Refractive Index: 1.4765-1.4785
• Boiling Point: 52-58 °C (1.5 mmHg)
• Color/Form: Yellow liquid
• Solubility: Insoluble in water
• Density: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic isocyanides